molecular formula C10H12BrClO B8554576 4-Bromo-2-chloro-1-(1-methoxy-1-methyl-ethyl)-benzene

4-Bromo-2-chloro-1-(1-methoxy-1-methyl-ethyl)-benzene

Cat. No.: B8554576
M. Wt: 263.56 g/mol
InChI Key: GJWPAFZLJMXKDZ-UHFFFAOYSA-N
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Description

4-Bromo-2-chloro-1-(1-methoxy-1-methyl-ethyl)-benzene is a useful research compound. Its molecular formula is C10H12BrClO and its molecular weight is 263.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12BrClO

Molecular Weight

263.56 g/mol

IUPAC Name

4-bromo-2-chloro-1-(2-methoxypropan-2-yl)benzene

InChI

InChI=1S/C10H12BrClO/c1-10(2,13-3)8-5-4-7(11)6-9(8)12/h4-6H,1-3H3

InChI Key

GJWPAFZLJMXKDZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=C(C=C(C=C1)Br)Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 370 mg (1.48 mmol) of 2-(4-bromo-2-chloro-phenyl)-propan-2-ol in 2 ml DMF was added to a suspension of sodium hydride (65 mg, ˜60% dispersion in oil) in 2 ml DMF at 0° C. The mixture was stirred at 0° C. for 30 min and then 111 μl (1.78 mmol) of methyl iodide were added. The reaction mixture was then warmed to rt and stirring was continued overnight. Then water was added and the mixture was extracted with ether. The organic phase was washed with water and brine, dried (MgSO4), filtered, and concentrated in vacuo to give a residue which was purified by flash column chromatography (1:9 ether/pentane). The title compound was obtained as a colorless liquid (310 mg, 79%). 1H NMR (CDCl3, 300 MHz): δ 1.64 (s, 6H), 3.13 (s, 3H), 7.35 (m, 2H), 7.54 (d, J=1.7 Hz, 1H).
Quantity
370 mg
Type
reactant
Reaction Step One
Quantity
65 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
111 μL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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